Cas no 521-13-1 (Cholesteryl N-Butyrate)
Cholesteryl N-Butyrate is a cholesterol derivative formed by esterification with butyric acid. This compound is primarily utilized in biochemical and pharmaceutical research due to its role as a lipophilic precursor in lipid-based formulations. Its key advantages include enhanced solubility in organic solvents, making it suitable for studying membrane interactions and lipid metabolism. The ester linkage provides stability under physiological conditions, while the butyrate moiety may contribute to controlled release applications. Cholesteryl N-Butyrate is also employed in the development of drug delivery systems, where its compatibility with lipid bilayers is advantageous. Its well-defined structure ensures reproducibility in experimental settings.
Cholesteryl N-Butyrate structure
Product Name:Cholesteryl N-Butyrate
CAS No:521-13-1
MF:C31H52O2
MW:456.743390083313
MDL:MFCD00021144
CID:37983
PubChem ID:87565758
Update Time:2025-06-07
Cholesteryl N-Butyrate Chemical and Physical Properties
Names and Identifiers
-
- Cholesteryl butyrate
- 3beta-Hydroxy-5-cholestene 3-butyrate
- 5-Cholesten-3beta-ol 3-butyrate
- Cholesteryl butanoate
- Cholesterol Butyrate
- Butyric Acid Cholesterol Ester
- BUTYRIC ACID, CHOLESTERYL ESTER
- W-105851
- UNII-50QA4YCP7F
- EINECS 208-304-7
- Cholest-5-en-3-ol (3beta)-, 3-butanoate
- DTXSID101341216
- Q27260812
- Cholest-5-en-3-ol (3beta)-, butanoate
- cholesteryl n-butyrate
- NS00013456
- CHOLESTERYL BUTYRATE [INCI]
- 521-13-1
- Cholest-5-en-3beta-ol butyrate
- n-butyric acid cholesterol ester
- HY-W013122
- MFCD00021144
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] butanoate
- cholesteryln-butyrate
- 5-Cholesten-3.beta.-ol butyrate
- AKOS015839529
- CHOLEST-5-EN-3-BETA-YL BUTANOATE
- 3.BETA.-HYDROXY-5-CHOLESTENE 3-BUTYRATE
- CS-W013838
- CHOLESTEROL 3-BUTYRATE
- SCHEMBL161977
- Cholest-5-en-3-ol (3.beta.)-, butanoate
- AS-57753
- D95327
- CKDZWMVGDHGMFR-GTPODGLVSA-N
- Cholesterol n-butyrate
- 3.beta.-Butanoyloxycholest-5-ene
- 50QA4YCP7F
- FC61967
- Cholesteryl N-Butyrate
-
- MDL： MFCD00021144
- Inchi： 1S/C31H52O2/c1-7-9-29(32)33-24-16-18-30(5)23(20-24)12-13-25-27-15-14-26(22(4)11-8-10-21(2)3)31(27,6)19-17-28(25)30/h12,21-22,24-28H,7-11,13-20H2,1-6H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
- InChI Key： CKDZWMVGDHGMFR-GTPODGLVSA-N
- SMILES： O(C(CCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 456.39700
- Monoisotopic Mass: 456.396731
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 722
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not determined
- Density: 0.98
- Melting Point: 98-100 °C
- Boiling Point: 518 °C at 760 mmHg
- Flash Point: 264.3 °C
- Refractive Index: -30 ° (C=2, THF)
- PSA: 26.30000
- LogP: 8.73970
- Solubility: Not determined
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Cholesteryl N-Butyrate Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- WGK Germany：3
- Safety Instruction： S22-S24/25
- Safety Term：S22;S24/25
- Storage Condition：4° CStore…,-4℃Store…Better
Cholesteryl N-Butyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C868982-25g |
Cholesterol Butyrate |
521-13-1 | 95% | 25g |
798.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0668-25g |
Cholesteryl N-Butyrate |
521-13-1 | 95.0%(GC) | 25g |
￥890.0 | 2022-05-30 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031895-25g |
Cholesteryl N-Butyrate |
521-13-1 | 95% | 25g |
￥965 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031895-500g |
Cholesteryl N-Butyrate |
521-13-1 | 95% | 500g |
￥10274 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031895-5g |
Cholesteryl N-Butyrate |
521-13-1 | 95% | 5g |
￥182 | 2024-05-23 | |
| TRC | C432633-5g |
Cholesteryl N-Butyrate |
521-13-1 | 5g |
$ 57.00 | 2023-09-08 | ||
| TRC | C432633-10g |
Cholesteryl N-Butyrate |
521-13-1 | 10g |
$ 75.00 | 2023-09-08 | ||
| TRC | C432633-50g |
Cholesteryl N-Butyrate |
521-13-1 | 50g |
$ 247.00 | 2023-09-08 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C135950-5g |
Cholesteryl N-Butyrate |
521-13-1 | ≥95.0%(GC) | 5g |
¥205.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C135950-1g |
Cholesteryl N-Butyrate |
521-13-1 | ≥95.0%(GC) | 1g |
¥61.90 | 2023-09-03 |
Cholesteryl N-Butyrate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:521-13-1)Cholesteryl N-Butyrate
Order Number:A942873
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:44
Price ($):510.0
Email:sales@amadischem.com
Cholesteryl N-Butyrate Related Literature
-
Samuel V. Mussi,Vladimir P. Torchilin J. Mater. Chem. B 2013 1 5201
-
Qasim Muhammad,Yeonwoo Jang,Shin Hyuk Kang,James Moon,Won Jong Kim,Hansoo Park Biomater. Sci. 2020 8 1490
-
3. Gold–boron chemistry. Part 2. The interaction of {AuP(C6H11)3} bridges with decaboranyl cages: the accurate structure of [5,6-μ-{AuP(C6H11)3}-nido-B10H13], and the synthesis and molecular and electronic structures of its conjugate base [5,6,9,10-μ4-{AuP(C6H11)3}-nido-B10H12]–Andrew J. Wynd,Alan J. Welch,R. V. Parish J. Chem. Soc. Dalton Trans. 1990 2185
-
4. Reaction of dicyano epoxides with thiocyanate ion: route to α-thiocyanato derivatives or to 2-acetylimino-1,3-oxathioles and X-ray crystal structure of 2-acetylimino-4-(4-tolyl)-1, 3-oxathiole-5-carbonitrileAlenka Majcen Le Maréchal,Albert Robert,Ivan Leban J. Chem. Soc. Perkin Trans. 1 1993 351
-
5. Reactions of co-ordinated ligands. Part 28. The reaction of nucleophilic reagents with the cationic bis(acetylene) molybdenum complexes [Mo(CO)(RC2R′)2(η-C5H5)][BF4]; X-ray crystal structures of [Mo{C(Me)C(Me)C(O)C(Me)CHMe}(CO)2(η-C5H5)] and [Mo{η3:η2-HButCCHC–O–C(O)C(But)CH}(CO)(η-C5H5)]Stephen R. Allen,Michael Green,Nicholas C. Norman,Kathleen E. Paddick,A. Guy Orpen J. Chem. Soc. Dalton Trans. 1983 1625
521-13-1 (Cholesteryl N-Butyrate) Related Products
- 137036-82-9(Cholest-5-en-3-ol, heptanoate)
- 128821-10-3(Ergosta-5,22-dien-3-ol, dodecanoate, (3b,22E)-)
- 122579-34-4(Ergost-8-en-3-ol, tetradecanoate, (3b)-)
- 137036-79-4(CHOL ESTEROL BUTANOATE)
- 104344-21-0(Ergost-5-en-3-ol, hexanoate, (3b,24R)-)
- 110671-71-1(Ergost-5-en-3-ol, eicosanoate, (3b,24R)-)
- 128531-90-8(Stigmast-5-en-3-ol, hexacosanoate, (3b)-)
- 137036-80-7(Cholest-5-en-3-ol, pentanoate)
- 138372-20-0(Ergosta-5,22-dien-3-ol, decanoate, (3b,22E)-)
- 138372-22-2(Ergosta-5,22-dien-3-ol, eicosanoate, (3b,22E)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:521-13-1)Cholesteryl N-Butyrate
Purity:99%
Quantity:500g
Price ($):510.0